Cas no 1806180-28-8 (2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine
• CAS No: 1806180-28-8
• MF: C₈H₄BrF₅INO
• MW: 431.923951148987
• CID: 4838094
• Update Time: 2025-05-20

2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4BrF5INO/c9-2-4-6(7(10)11)3(15)1-5(16-4)17-8(12,13)14/h1,7H,2H2
• InChI Key： WCNXXQXYNTVOOI-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(CBr)C=1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 4.2
• Topological Polar Surface Area: 22.1

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine (CAS No. 1806180-28-8)

The compound 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine (CAS No. 1806180-28-8) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the presence of bromomethyl, difluoromethyl, iodo, and trifluoromethoxy substituents, make it a valuable intermediate in the synthesis of complex molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel drug candidates and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced bioavailability and metabolic stability. The difluoromethyl and trifluoromethoxy groups in this compound are particularly noteworthy, as they are often associated with improved pharmacokinetic properties. This aligns with the growing trend in medicinal chemistry to incorporate fluorine-containing moieties into drug designs. Searches for terms like "fluorinated pyridine uses" and "pyridine derivatives in drug discovery" reflect this heightened interest.

The bromomethyl and iodo substituents in 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine provide versatile handles for further functionalization, making it a key building block in cross-coupling reactions. This property is critical for researchers exploring Suzuki-Miyaura or Buchwald-Hartwig reactions, which are frequently searched in the context of organic synthesis. The compound's ability to participate in such reactions underscores its utility in constructing complex heterocyclic frameworks.

Another area of interest is the compound's potential role in agrochemical development. The trifluoromethoxy group, in particular, is known to enhance the biological activity of pesticides and herbicides. Queries like "pyridine-based agrochemicals" and "trifluoromethoxy compounds in agriculture" highlight the relevance of this compound in addressing global challenges such as crop yield optimization and sustainable farming.

From a synthetic perspective, the stability and reactivity of CAS No. 1806180-28-8 make it a preferred choice for high-throughput screening and library synthesis. Its compatibility with modern flow chemistry techniques further enhances its appeal, as researchers seek to streamline automated synthesis platforms. This aligns with the increasing popularity of searches related to "scalable synthetic methods" and "green chemistry alternatives."

In summary, 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine represents a multifaceted tool for researchers across pharmaceutical, agrochemical, and materials science domains. Its structural complexity and functional diversity position it as a critical component in the development of next-generation small-molecule therapeutics and specialty chemicals. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing innovative chemical solutions.